![molecular formula C15H19NO4 B2383434 Methyl 4-((2-cyclopropyl-2-hydroxypropyl)carbamoyl)benzoate CAS No. 1286721-83-2](/img/structure/B2383434.png)
Methyl 4-((2-cyclopropyl-2-hydroxypropyl)carbamoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 4-((2-cyclopropyl-2-hydroxypropyl)carbamoyl)benzoate” is likely an organic compound that contains a benzoate group, a carbamoyl group, and a cyclopropyl group . The exact properties of this compound would depend on the specific arrangement of these groups in the molecule.
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the cyclopropyl group, the introduction of the hydroxypropyl group, and the formation of the carbamoyl and benzoate groups . The exact methods would depend on the specific starting materials and the desired configuration of the final product.Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its constituent groups. It would likely have a complex three-dimensional structure due to the presence of the cyclopropyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact molecular structure .Scientific Research Applications
Polymer Science Applications
A study by Guillaneuf et al. (2010) introduced a new alkoxyamine compound for nitroxide-mediated photopolymerization (NMP), highlighting its efficiency as a photoinitiator. This compound, bearing a chromophore group directly linked to the aminoxyl function, demonstrates significant implications for polymer science, particularly in developing advanced materials with tailored properties through controlled polymerization processes (Guillaneuf et al., 2010).
Organic Synthesis
In the realm of organic synthesis, Corsaro et al. (2006) described the transformation of a cyclopropyl derivative into gabosines and deoxy-carbahexoses. This process involves a mercury(II)-mediated opening of cyclopropanated pyranosides, showcasing a novel method for synthesizing carba-sugar enones, which are valuable in synthesizing complex organic molecules (Corsaro et al., 2006).
Material Engineering
In material engineering, Ates et al. (2015) synthesized Methyl 4-((9H-(carbazole-9-carbanothioylthio) benzoate (MCzCTB) and characterized its electropolymerization on a glassy carbon electrode. This study illustrates the potential of such compounds in developing novel materials for applications in supercapacitors and biosensors, underlining the importance of such molecules in the advancement of electronic and energy storage devices (Ates et al., 2015).
Properties
IUPAC Name |
methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-15(19,12-7-8-12)9-16-13(17)10-3-5-11(6-4-10)14(18)20-2/h3-6,12,19H,7-9H2,1-2H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZZSCHQEPGDIME-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC=C(C=C1)C(=O)OC)(C2CC2)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.